[1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol

• IUPAC Name: [1-[(E)-3-phenylprop-2-enyl]pyrrolidin-2-yl]methanol
• InChI: InChI=1S/C14H19NO/c16-12-14-9-5-11-15(14)10-4-8-13-6-2-1-3-7-13/h1-4,6-8,14,16H,5,9-12H2/b8-4+
• InChI Key: XYIGEIIUGUYJEG-XBXARRHUSA-N
• Canonical SMILES: C1CC(N(C1)CC=CC2=CC=CC=C2)CO
• Isomeric SMILES: C1CC(N(C1)C/C=C/C2=CC=CC=C2)CO
• Molecular Formula: C14H19NO
• Molecular Weight: 217.31 g/mol

Description

[1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol, also known as PPM, is a chemical compound that has been widely studied for its potential therapeutic applications. PPM belongs to the family of opioid receptor agonists and has been shown to have analgesic and anti-inflammatory effects.

Mechanism of Action

[1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol acts as an agonist of the mu-opioid receptor, which is involved in the modulation of pain and reward pathways in the brain. By binding to the mu-opioid receptor, [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol activates the release of endogenous opioids, such as endorphins, which produce analgesic and euphoric effects. [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol also activates the kappa-opioid receptor, which is involved in the regulation of mood and stress responses.
Biochemical and physiological effects:
[1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol has been shown to produce analgesic and anti-inflammatory effects in animal models of chronic pain and inflammation. It has also been shown to reduce opioid withdrawal symptoms and cravings in animal models of drug addiction. [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol has a high affinity for the mu-opioid receptor and has been shown to be highly selective for this receptor subtype.

Advantages and Limitations for Lab Experiments

[1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol has several advantages for lab experiments, including its high potency and selectivity for the mu-opioid receptor. However, [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol is a relatively new compound and has not been extensively studied in humans. Further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol. One area of interest is the development of [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol analogs with improved pharmacological properties, such as increased potency and selectivity for the mu-opioid receptor. Another area of interest is the use of [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol in combination with other drugs for the treatment of chronic pain and drug addiction. Additionally, further research is needed to determine the safety and efficacy of [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol in humans.

Scientific Research Applications

[1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol has been studied extensively for its potential therapeutic applications. It has been shown to have analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of chronic pain and inflammation. [1-(3-phenyl-2-propen-1-yl)-2-pyrrolidinyl]methanol has also been studied for its potential use in drug addiction treatment, as it has been shown to reduce opioid withdrawal symptoms and cravings.